Cas no 626230-83-9 (Chloromethyl 8-(tert-butoxycarbonylamino)-1-octyl carbonate)

Chloromethyl 8-(tert-butoxycarbonylamino)-1-octyl carbonate is a specialized chemical intermediate used in organic synthesis, particularly in peptide and linker chemistry. Its key structural features include a Boc-protected amino group and a reactive chloromethyl carbonate moiety, enabling selective functionalization under controlled conditions. The tert-butoxycarbonyl (Boc) group provides stability during synthetic manipulations, while the chloromethyl carbonate allows for efficient coupling with nucleophiles such as amines or alcohols. This compound is valued for its versatility in constructing complex molecular architectures, particularly in drug discovery and bioconjugation applications. Its well-defined reactivity profile makes it a useful reagent for introducing protected aminoalkyl chains into target molecules with high precision.

Chloromethyl 8-(tert-butoxycarbonylamino)-1-octyl carbonate structure

626230-83-9 structure

Product Name:Chloromethyl 8-(tert-butoxycarbonylamino)-1-octyl carbonate

CAS No:626230-83-9

MF:C₁₅H₂₈ClNO₅

MW:337.839524269104

CID:5526560

Update Time:2025-09-28

Chloromethyl 8-(tert-butoxycarbonylamino)-1-octyl carbonate Chemical and Physical Properties

Names and Identifiers

- Chloromethyl 8-(tert-butoxycarbonylamino)-1-octyl carbonate
- Inchi： 1S/C15H28ClNO5/c1-15(2,3)22-13(18)17-10-8-6-4-5-7-9-11-20-14(19)21-12-16/h4-12H2,1-3H3,(H,17,18)
- InChI Key： GQGSZEWDIFYMKX-UHFFFAOYSA-N
- SMILES： C(OCCCCCCCCNC(OC(C)(C)C)=O)(=O)OCCl

Chloromethyl 8-(tert-butoxycarbonylamino)-1-octyl carbonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Key Organics Ltd	MS-21815-0.5G	Chloromethyl 8-(tert-butoxycarbonylamino)-1-octyl carbonate	626230-83-9	>95%	0.5g	£1404.00	2025-02-09

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Additional information on Chloromethyl 8-(tert-butoxycarbonylamino)-1-octyl carbonate

Introduction to Chloromethyl 8-(tert-butoxycarbonylamino)-1-octyl carbonate (CAS No. 626230-83-9)

Chloromethyl 8-(tert-butoxycarbonylamino)-1-octyl carbonate (CAS No. 626230-83-9) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a chloromethyl group, a tert-butoxycarbonyl (Boc) protected amino group, and an octyl carbonate moiety. These functional groups endow the compound with a range of chemical properties that make it valuable for various scientific and industrial purposes.

The chloromethyl group in Chloromethyl 8-(tert-butoxycarbonylamino)-1-octyl carbonate is highly reactive and can undergo nucleophilic substitution reactions, making it useful for the synthesis of complex organic molecules. The tert-butoxycarbonyl (Boc) protecting group is widely used in peptide synthesis to temporarily block the amino functionality, allowing for selective reactions at other sites of the molecule. The octyl carbonate moiety provides hydrophobicity and can influence the solubility and stability of the compound in different solvents.

Recent research has highlighted the potential of Chloromethyl 8-(tert-butoxycarbonylamino)-1-octyl carbonate in drug delivery systems. The compound's ability to form stable complexes with various therapeutic agents has been explored in several studies. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to enhance the solubility and bioavailability of poorly soluble drugs, thereby improving their therapeutic efficacy.

In the context of materials science, Chloromethyl 8-(tert-butoxycarbonylamino)-1-octyl carbonate has shown promise as a functional monomer for polymer synthesis. Its reactivity and structural diversity make it an attractive candidate for developing novel polymers with tailored properties. A recent paper in Macromolecules reported the synthesis of block copolymers using this compound, which exhibited enhanced mechanical strength and thermal stability compared to traditional polymers.

The pharmaceutical industry has also taken interest in Chloromethyl 8-(tert-butoxycarbonylamino)-1-octyl carbonate due to its potential as a prodrug intermediate. Prodrugs are biologically inactive derivatives that are converted into active drugs within the body through metabolic processes. The Boc protecting group in this compound can be selectively removed under specific conditions, releasing the active drug moiety. This approach can improve drug targeting and reduce side effects, making it an attractive strategy for drug development.

From a safety perspective, Chloromethyl 8-(tert-butoxycarbonylamino)-1-octyl carbonate should be handled with care due to its reactivity and potential health hazards. Proper personal protective equipment (PPE) should be used when working with this compound, and it should be stored in a well-ventilated area away from incompatible materials. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures.

In conclusion, Chloromethyl 8-(tert-butoxycarbonylamino)-1-octyl carbonate (CAS No. 626230-83-9) is a multifunctional compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical structure and properties make it a valuable tool for researchers and scientists working in these fields. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in modern scientific endeavors.